Cas no 173064-91-0 (5H-Cyclopenta[b]pyridin-5-one,6,7-dihydro-2-methyl-(9CI))

• Product Name: 5H-Cyclopenta[b]pyridin-5-one,6,7-dihydro-2-methyl-(9CI)
• CAS No: 173064-91-0
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 1021590
• PubChem ID: 10701960
• Update Time: 2025-04-20

5H-Cyclopenta[b]pyridin-5-one,6,7-dihydro-2-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclopenta[b]pyridin-5-one,6,7-dihydro-2-methyl-(9CI)
• 6,7-dihydro-2-methylcyclopenta[b]pyridin-5-one
• 173064-91-0
• 2-Methyl-6,7-dihydro-5H-cyclopenta[b]pyridin-5-one
• ODQSLFUIWYKPTG-UHFFFAOYSA-N
• AT27449
• 2-METHYL-5H,6H,7H-CYCLOPENTA[B]PYRIDIN-5-ONE
• SCHEMBL12983650
• DB-341626

• Inchi： 1S/C9H9NO/c1-6-2-3-7-8(10-6)4-5-9(7)11/h2-3H,4-5H2,1H3
• InChI Key： ODQSLFUIWYKPTG-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=C(C)N=C2CC1

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 1.51890